Cas no 5518-09-2 (1-Naphthylmalononitrile)
1-Naphthylmalononitrile structure
Product Name:1-Naphthylmalononitrile
CAS No:5518-09-2
MF:C13H8N2
MW:192.2160
MDL:MFCD00142672
CID:943470
PubChem ID:87573872
Update Time:2024-12-09
1-Naphthylmalononitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-naphthylmalononitrile
- NAPHTHALEN-1-YLMALONONITRILE
- 1-(Dicyanomethyl)naphthalene
- 2-(Naphthalen-1-yl)malononitrile
- 1-Napthylmalononitrile
- 2,4,8-Trichlorophenol
- 2-(1-naphthyl)malononitrile
- JSYNLGSYUCZAGV-UHFFFAOYSA-N
- N0550
- 2-(NAPHTHALEN-1-YL)PROPANEDINITRILE
- 5518-09-2
- T72605
- MFCD00142672
- DTXSID10448030
- CS-0331788
- 2-naphthalen-1-ylpropanedinitrile
- SCHEMBL7595550
- DB-019297
- 1-Naphthylmalononitrile
-
- MDL： MFCD00142672
- Inchi： 1S/C13H8N2/c14-8-11(9-15)13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11H
- InChI Key： JSYNLGSYUCZAGV-UHFFFAOYSA-N
- SMILES： N#CC([H])(C#N)C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12
Computed Properties
- Exact Mass: 192.06900
- Monoisotopic Mass: 192.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.1
- Topological Polar Surface Area: 47.6
Experimental Properties
- Color/Form: Not determined
- Melting Point: 164.0 to 168.0 deg-C
- PSA: 47.58000
- LogP: 2.97056
- Solubility: Not determined
1-Naphthylmalononitrile Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
1-Naphthylmalononitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Naphthylmalononitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM235373-5g |
2-(Naphthalen-1-yl)malononitrile |
5518-09-2 | 97% | 5g |
$578 | 2021-08-04 | |
| Chemenu | CM235373-5g |
2-(Naphthalen-1-yl)malononitrile |
5518-09-2 | 97% | 5g |
$578 | 2023-01-07 | |
| abcr | AB139269-1 g |
1-Naphthylmalononitrile, 95%; . |
5518-09-2 | 95% | 1g |
€278.00 | 2023-05-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N0550-1g |
1-Naphthylmalononitrile |
5518-09-2 | 99.0%(N) | 1g |
￥1490.0 | 2022-06-10 | |
| Apollo Scientific | OR937052-250mg |
1-Naphthylmalononitrile |
5518-09-2 | 95% | 250mg |
£160.00 | 2025-02-20 | |
| Apollo Scientific | OR937052-1g |
1-Naphthylmalononitrile |
5518-09-2 | 95% | 1g |
£505.00 | 2025-02-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0550-1G |
1-Naphthylmalononitrile |
5518-09-2 | >95.0%(HPLC) | 1g |
¥1345.00 | 2023-09-07 | |
| abcr | AB139269-1g |
1-Naphthylmalononitrile, 95%; . |
5518-09-2 | 95% | 1g |
€253.90 | 2025-04-18 | |
| 1PlusChem | 1P003F0H-1g |
1-NAPHTHYLMALONONITRILE |
5518-09-2 | >95.0%(HPLC) | 1g |
$245.00 | 2025-02-19 | |
| A2B Chem LLC | AB58625-1g |
1-Naphthylmalononitrile |
5518-09-2 | >95.0%(HPLC) | 1g |
$204.00 | 2024-04-19 |
1-Naphthylmalononitrile Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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